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Compound of Interest

Compound Name: Ethyl phosphorodiamidate

Cat. No.: B15480869 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of Ethyl phosphorodiamidate (CAS

2404-65-1), also known as Ethyl N,N,N',N'-tetramethylphosphorodiamidate. This document

consolidates available data on its chemical and physical properties, synthesis, spectral

characteristics, and potential biological activity to support research and development activities.

Chemical Identity and Physical Properties
Ethyl phosphorodiamidate is an organophosphorus compound characterized by an ethyl

ester group and two dimethylamido groups attached to a central phosphorus atom.

Table 1: Chemical Identifiers and Computed Properties
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Property Value Source

CAS Number 2404-65-1 -

Molecular Formula C6H17N2O2P PubChem[1]

Molecular Weight 180.19 g/mol PubChem[1]

IUPAC Name

N-

[dimethylamino(ethoxy)phosph

oryl]-N-methylmethanamine

PubChem[1]

Synonyms

Ethyl N,N,N',N'-

tetramethylphosphorodiamidat

e, Bis(N,N-dimethyl) O-ethyl

phosphorodiamidate,

tetramethyl-diamidophosphoric

acid ethyl ester

PubChem[1]

XLogP3-AA 0.3 PubChem[1]

Topological Polar Surface Area 32.8 Å² PubChem[1]

Hydrogen Bond Donor Count 0 PubChem[1]

Hydrogen Bond Acceptor

Count
3 PubChem[1]

Rotatable Bond Count 4 PubChem[1]

Table 2: Experimental and Predicted Physical Properties
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Property Value Notes Source

Boiling Point Not available

Experimental data not

found in the searched

literature.

-

Density Not available

Experimental data not

found in the searched

literature.

-

Refractive Index Available

Data is mentioned as

being available in

SpringerMaterials, but

the specific value was

not retrieved.

PubChem[1]

Kovats Retention

Index

Standard non-polar:

1159, 1158.7Semi-

standard non-polar:

1216.6

Experimental values

from GC-MS analysis.

PubChem[1], Virginia

Open Data Portal[2]

Synthesis
While a specific, detailed experimental protocol for the synthesis of Ethyl
phosphorodiamidate was not found in the reviewed literature, a general synthetic route can

be proposed based on the chemistry of analogous phosphoramidates. The most plausible

method involves the reaction of ethyl phosphorodichloridate with an excess of dimethylamine.
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Ethyl Phosphorodichloridate
(EtO)P(O)Cl₂

Ethyl Phosphorodiamidate
(EtO)P(O)(N(CH₃)₂)₂

+ 4 eq.

Dimethylamine
(CH₃)₂NH (excess)

Dimethylammonium Chloride
[(CH₃)₂NH₂]⁺Cl⁻
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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To cite this document: BenchChem. [An In-depth Technical Guide to Ethyl
Phosphorodiamidate (CAS 2404-65-1)]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b15480869#ethyl-phosphorodiamidate-cas-number-
2404-65-1]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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